2-Hydroxyethyl cycloheptyl sulfide

• Molecular Formula: C9H18OS
• Molecular Weight: 174.31 g/mol
• IUPAC Name: 2-cycloheptylsulfanylethanol
• InChI: InChI=1S/C9H18OS/c10-7-8-11-9-5-3-1-2-4-6-9/h9-10H,1-8H2
• InChI Key: ZXUZIZVLWRZPBC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)SCCO

Description

2-Hydroxyethyl cycloheptyl sulfide is a useful research compound. Its molecular formula is C9H18OS and its molecular weight is 174.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.32 g of 2-mercaptoethanol, dissolved beforehand in 10 cm3 of dimethylformamide, were slowly added, under an inert atmosphere and at a temperature in the region of 20° C., to a stirred suspension of 0.91 g of 60% sodium hydride in 10 cm3 of anhydrous dimethylformamide. After stirring for 20 minutes, 3.5 g of bromocycloheptane, dissolved in 10 cm3 of dimethylformamide, were added. The reaction was brought to completion by stirring at a temperature in the region of 20° C. for 1 hour 30 minutes. The reaction mixture was poured onto 150 cm3 of water to which have been added 100 cm3 of diethyl ether. The ethereal phase was separated by settling and the aqueous phase was extracted once with 50 cm3 of diethyl ether. The organic phases were combined and then washed with 2 times 100 cm3 of water, dried over magnesium sulfate, filtered, and concentrated under reduced pressure (5 kPa) at a temperature in the region of 40° C. 3.2 g of 2-hydroxyethyl cycloheptyl sulfide were obtained in the form of an oil with a yellow color.